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Compound of Interest

Compound Name: Tris(2-chloroethyl) phosphite

Cat. No.: B042208 Get Quote

Technical Support Center: Tris(2-chloroethyl)
phosphite
This technical support guide provides detailed handling and storage guidelines for Tris(2-
chloroethyl) phosphite, addressing potential issues researchers, scientists, and drug

development professionals may encounter.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tris(2-chloroethyl) phosphite?

A1: Tris(2-chloroethyl) phosphite is a combustible liquid that is toxic if swallowed or comes

into contact with skin. It can also cause serious eye irritation. Vapors are extremely irritating to

the eyes, skin, and mucous membranes.[1] This substance is also considered a possible

cancer hazard.

Q2: What are the immediate first aid measures in case of exposure?

A2:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse the mouth.

If on Skin: Remove all contaminated clothing immediately and wash the skin with plenty of

soap and water. Seek medical attention if irritation persists.[2]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing and get medical advice if irritation persists.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.[3][4]

Q3: Is Tris(2-chloroethyl) phosphite sensitive to air or moisture?

A3: Yes, it is unstable in the presence of heat, moisture, and prolonged exposure to air.[1][3] It

decomposes in water.[1][3] Therefore, it is critical to handle and store it under an inert

atmosphere (e.g., nitrogen) and in a dry environment.[2]

Q4: Can I use Tris(2-chloroethyl) phosphite with any other reagents?

A4: Caution is advised. It reacts vigorously with oxidizing agents.[3][5] There is a specific

hazard warning against its use in combination with Trimethylolpropane or its derivatives, as this

can potentially produce neurotoxic bicyclic phosphates and/or phosphites upon thermal

decomposition.[2]
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Problem Possible Cause Solution

Material has turned yellow or

appears cloudy.

Exposure to air or moisture

leading to degradation.

Do not use the material.

Dispose of it according to local,

regional, and national

regulations. Ensure future

handling is performed under

an inert gas and with dry

solvents and glassware.

Inconsistent experimental

results.

Degradation of the reagent

due to improper storage.

Verify the storage conditions.

The material should be stored

in a tightly sealed container, in

a cool, dark, and well-

ventilated area, and under an

inert gas. Consider using a

fresh bottle of the reagent.

Visible fumes or strong odor

upon opening the container.

The substance has a

characteristic odor and its

vapors are irritating.[1][3]

Always handle this chemical in

a well-ventilated area or a

fume hood. Ensure you are

wearing appropriate respiratory

protection.[4]

Spill has occurred. Accidental mishandling.

Evacuate and isolate the spill

area.[2] For small spills, use

absorbent paper to pick up the

liquid. For larger spills, dike the

spill with absorbent materials

like sand or clay.[1][2] Collect

the absorbed material into a

closed, labeled container for

disposal. Do not return the

spilled material to its original

container.[2] Wash the spill

area with alcohol followed by a

strong soap and water

solution.[1]
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Quantitative Data Summary
Parameter Value Source

Storage Temperature

-20°C is recommended for

long-term storage. Should be

kept below 75°C.

[2][3][6]

Boiling Point 119 °C @ 0.15 Torr [3]

Density 1.353 g/cm³ @ 20 °C [3]

Flash Point 192 °F (89 °C) [2]

Vapor Density 9.32 (Air = 1) [3]

Water Solubility
950 mg/L at 25 °C

(decomposes)
[3]

Experimental Protocols
General Handling Protocol:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[4]

Work in a well-ventilated chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including impervious gloves, a lab

coat, and safety goggles with side shields or a face shield.[4]

Use a respirator if there is a risk of inhalation.[4]

Ground all equipment and use non-sparking tools to prevent electrostatic discharge.[2][3]

Handle the material under an inert atmosphere, such as nitrogen or argon, to prevent

degradation from air and moisture.[2]

Avoid contact with skin, eyes, and clothing.

After handling, wash hands and face thoroughly.
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Spill Cleanup Protocol:

Immediately evacuate the area and alert others.[2]

Wear appropriate PPE, including respiratory protection.[4]

For small spills, absorb the liquid with inert material (e.g., vermiculite, sand, or earth).

For large spills, dike the area to contain the spill.[2]

Carefully collect the absorbed material and spilled substance into a sealed, labeled container

for hazardous waste disposal. Do not return spilled material to the original container.[2]

Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by a thorough

wash with soap and water.[1]

Dispose of all contaminated materials as hazardous waste in accordance with all applicable

regulations.
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Start: Handling Tris(2-chloroethyl) phosphite
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Work in a Fume Hood?

Yes
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Review Safety Protocols

No

Use Inert Atmosphere?

Yes

No

Proceed with Experiment

Yes No

Store Properly After Use

Tightly Sealed Container?
Cool, Dark, Dry, Ventilated?

Under Inert Gas?

Secure Storage

Yes

Correct Storage Conditions

No

Click to download full resolution via product page

Caption: Decision workflow for safe handling and storage of Tris(2-chloroethyl) phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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